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Compound of Interest

Compound Name: Deucravacitinib hydrochloride

Cat. No.: B12776503 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for laboratory personnel handling Deucravacitinib hydrochloride. Adherence to these

procedures is mandatory to ensure a safe research environment and prevent occupational

exposure.

Deucravacitinib hydrochloride is a selective tyrosine kinase 2 (TYK2) inhibitor.[1][2][3][4]

While specific occupational exposure limits have not been established, the compound is

categorized as a reproductive toxin (Category 2) and can cause organ damage through

prolonged or repeated exposure (Category 1).[5] Therefore, stringent safety measures are

imperative.

Personal Protective Equipment (PPE) and
Engineering Controls
A multi-layered approach to personal protection and engineering controls is required to

minimize the risk of exposure to Deucravacitinib hydrochloride.
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Control Type Minimum Requirement

Engineering Controls

- Use in a well-ventilated laboratory, preferably

within a certified chemical fume hood. - Ensure

easy access to an eyewash station and safety

shower.[5][6]

Eye Protection
- Chemical safety goggles with side-shields are

mandatory.[5][6]

Hand Protection

- Wear compatible chemical-resistant gloves

(e.g., nitrile). - Gloves must be inspected before

use and changed immediately if contaminated,

punctured, or torn.

Skin and Body Protection
- A lab coat or impervious clothing is required.[5]

[6] - Ensure full coverage of exposed skin.

Respiratory Protection

- For operations that may generate dust or

aerosols, a suitable respirator should be worn.

[5][6] Consult with your institution's

environmental health and safety (EHS)

department for respirator selection and fit-

testing.

Emergency Procedures and First Aid
Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Inhalation

- Immediately move the affected individual to

fresh air.[6] - If breathing is difficult, administer

oxygen. If breathing has stopped, provide

artificial respiration. - Seek immediate medical

attention.

Skin Contact

- Immediately flush the affected area with

copious amounts of water for at least 15

minutes.[5] - Remove contaminated clothing and

shoes.[5] - Seek medical attention.

Eye Contact

- Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[5] - Remove contact lenses

if present and easy to do. - Seek immediate

medical attention.

Ingestion

- Do NOT induce vomiting. - If the person is

conscious, rinse their mouth with water. - Seek

immediate medical attention.

Spill and Disposal Management
Proper containment and disposal are essential to prevent environmental contamination and

further exposure.
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Procedure Step-by-Step Guidance

Spill Response

1. Evacuate the immediate area. 2. Wear

appropriate PPE, including respiratory

protection. 3. For solid spills, carefully sweep or

vacuum the material, avoiding dust generation.

4. For liquid spills, absorb with an inert material

(e.g., vermiculite, sand). 5. Place all

contaminated materials into a sealed, labeled

hazardous waste container. 6. Decontaminate

the spill area with a suitable cleaning agent.

Waste Disposal

- Dispose of all waste materials, including empty

containers, in accordance with local, state, and

federal regulations for hazardous chemical

waste.[6] - Do not dispose of Deucravacitinib

hydrochloride down the drain or in the regular

trash.

Experimental Workflow and Signaling Pathway
To ensure operational clarity and a deeper understanding of the compound's mechanism, the

following diagrams illustrate the handling workflow and the targeted signaling pathway.
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Handling Workflow for Deucravacitinib Hydrochloride
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Deucravacitinib's Inhibition of the TYK2 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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